Cas no 2877721-71-4 (2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole)

• Product Name: 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole
• CAS No: 2877721-71-4
• MF: C₁₈H₂₂F₂N₄O
• MW: 348.390290737152
• CID: 5309918
• PubChem ID: 165432977
• Update Time: 2025-06-25

2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• [1-(1H-Benzimidazol-2-yl)-3-piperidinyl](4,4-difluoro-1-piperidinyl)methanone
• 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole
• 2877721-71-4
• F6806-7503
• AKOS040881874

• Inchi： 1S/C18H22F2N4O/c19-18(20)7-10-23(11-8-18)16(25)13-4-3-9-24(12-13)17-21-14-5-1-2-6-15(14)22-17/h1-2,5-6,13H,3-4,7-12H2,(H,21,22)
• InChI Key： MWBYOWNULUFXSR-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C(C1CN(C2=NC3C=CC=CC=3N2)CCC1)=O)F

Computed Properties

• Exact Mass: 348.17616766g/mol
• Monoisotopic Mass: 348.17616766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.8±60.0 °C(Predicted)
• pka: 11.96±0.10(Predicted)

Additional information on 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole

Introduction to 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole (CAS No. 2877721-71-4)

2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole (CAS No. 2877721-71-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The molecular structure of this compound incorporates a piperidine moiety linked to a benzodiazole core, with a key substituent at the 3-position of the piperidine ring that features a 4,4-difluoropiperidine-1-carbonyl group. This unique structural arrangement imparts distinct chemical and biological characteristics that make it a promising candidate for further research and development.

The presence of fluorine atoms in the 4,4-difluoropiperidine-1-carbonyl substituent is particularly noteworthy. Fluorine is an electronegative element that can significantly influence the electronic properties of molecules, thereby affecting their reactivity and binding affinity to biological targets. In recent years, the strategic use of fluorinated compounds in drug design has been extensively explored due to their ability to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The incorporation of fluorine into this compound may contribute to its pharmacokinetic profile and therapeutic efficacy.

The benzodiazepine scaffold is renowned for its role in treating conditions such as anxiety disorders, insomnia, and seizures. However, traditional benzodiazepines often suffer from limitations such as sedation, tolerance, and dependence. The modification of the benzodiazepine structure by introducing novel substituents aims to overcome these drawbacks while retaining or enhancing desired pharmacological effects. The specific substitution pattern in 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole may confer selectivity for certain receptors or enzymes, potentially leading to more targeted therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with remarkable accuracy. These tools have been instrumental in optimizing the structure of 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole to improve its affinity and selectivity. For instance, virtual screening studies have identified that this compound may interact with specific binding pockets on enzymes or receptors involved in neurological disorders. Such insights are crucial for guiding experimental efforts and accelerating the drug discovery process.

In vitro studies have begun to elucidate the pharmacological profile of 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole. Preliminary data suggest that this compound exhibits moderate affinity for certain benzodiazepine receptors while demonstrating reduced binding to others. This selective interaction profile is particularly promising for developing drugs with improved side-effect profiles compared to conventional benzodiazepines. Additionally, the influence of the 4,4-difluoropiperidine-1-carbonyl group on metabolic stability has been investigated using enzyme kinetic studies. These studies indicate that fluorination can indeed enhance resistance to degradation by cytochrome P450 enzymes, potentially leading to a longer half-life and improved bioavailability.

The synthesis of 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates presents unique challenges due to their reactivity and sensitivity to hydrolysis or oxidation. However, recent innovations in synthetic chemistry have made it possible to handle these sensitive compounds with greater ease.

The potential applications of 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole extend beyond traditional benzodiazepine-related therapies. Its unique structural features may make it suitable for addressing other neurological disorders such as Alzheimer's disease or Parkinson's disease by modulating neurotransmitter systems or inhibiting pathological protein aggregation. Furthermore, its potential role in pain management has not been overlooked. Some preliminary findings suggest that this compound may interact with opioid receptors or other pain-signaling pathways without producing typical opioid side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 2-[3-(4,4-difluoropiperidine-1-carbonyl)piperidin-1-yl]-1H-1,3-benzodiazole exemplifies this collaborative approach. Chemical synthesis provides the foundation for creating structurally diverse compounds with tailored properties. Biological assays then evaluate their efficacy and safety profiles in vitro and in vivo models before moving on to clinical trials in humans.

As research progresses，the understanding of how structural modifications influence biological activity will continue to evolve。Advanced techniques such as X-ray crystallography、nuclear magnetic resonance (NMR) spectroscopy、and mass spectrometry (MS) are essential tools for characterizing the three-dimensional structure of complex molecules like 2-[3-(4，4-difluoropipetidine-l-carbonyl)pipetdin-l-yI]-I,H-I，3-benzo diazole。 These techniques provide critical insights into how this compound interacts with biological targets at an atomic level，which is essential for optimizing its therapeutic potential。

The future directions for studying 2-[3-(4，4-difluoropipetidine-l-carbonyl)pipetdin-l-yI]-I,H-I，3-benzo diazole include exploring its mechanism of action、developing analogs with improved properties、and conducting preclinical studies。These efforts will be guided by both experimental data and computational predictions。By integrating knowledge from multiple disciplines，researchers can accelerate the discovery process toward bringing new treatments into clinical practice。